Cas no 1593429-54-9 (1-(3-Ethylpyrrolidin-3-yl)propan-1-one)

• Product Name: 1-(3-Ethylpyrrolidin-3-yl)propan-1-one
• CAS No: 1593429-54-9
• MF: C₉H₁₇NO
• MW: 155.237382650375
• CID: 5695333
• PubChem ID: 116570182
• Update Time: 2025-06-30

1-(3-Ethylpyrrolidin-3-yl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• EN300-794731
• 1-(3-Ethylpyrrolidin-3-yl)propan-1-one
• 1593429-54-9
• 1-Propanone, 1-(3-ethyl-3-pyrrolidinyl)-

• Inchi： 1S/C9H17NO/c1-3-8(11)9(4-2)5-6-10-7-9/h10H,3-7H2,1-2H3
• InChI Key： DQBPZWUBGBSQNF-UHFFFAOYSA-N
• SMILES： O=C(CC)C1(CC)CNCC1

Computed Properties

• Exact Mass: 155.131014166g/mol
• Monoisotopic Mass: 155.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• Density: 0.921±0.06 g/cm3(Predicted)
• Boiling Point: 224.1±33.0 °C(Predicted)
• pka: 9.43±0.10(Predicted)

Additional information on 1-(3-Ethylpyrrolidin-3-yl)propan-1-one

1-(3-Ethylpyrrolidin-3-yl)propan-1-one: A Comprehensive Overview

1-(3-Ethylpyrrolidin-3-yl)propan-1-one, also known by its CAS number 1593429-54-9, is a chemical compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is a member of the pyrrolidine family, which are five-membered nitrogen-containing heterocycles, and it incorporates a propanone functional group, making it a ketone derivative. The structure of this compound is characterized by a pyrrolidine ring substituted with an ethyl group at the 3-position and a propanone group attached to the same nitrogen atom.

The synthesis of 1-(3-Ethylpyrrolidin-3-yl)propan-1-one typically involves multi-step organic reactions, often starting from simple precursors like aldehydes or ketones. Recent advancements in asymmetric synthesis have enabled the production of enantiomerically pure versions of this compound, which are valuable for drug discovery and development. The compound's unique structure allows for a wide range of applications, particularly in the pharmaceutical industry, where it serves as a building block for more complex molecules.

Recent studies have highlighted the potential of 1-(3-Ethylpyrrolidin-3-yl)propan-1-one as a precursor in the synthesis of bioactive compounds. For instance, researchers have explored its role in the development of novel antibiotics and anti-inflammatory agents. Its ability to form stable complexes with metal ions has also made it a promising candidate for use in catalysis and materials science.

In terms of physical properties, 1-(3-Ethylpyrrolidin-3-yl)propan-1-one is typically a crystalline solid with a melting point around 80°C and a boiling point above 200°C under standard conditions. It is sparingly soluble in water but dissolves readily in organic solvents such as dichloromethane and ethyl acetate. These properties make it suitable for various chemical transformations that require controlled solubility and reactivity.

The application of CAS No. 1593429-54-9 extends beyond traditional chemical synthesis. Recent breakthroughs in green chemistry have led to its use in environmentally friendly processes, such as catalytic hydrogenation and bio-based manufacturing. Its compatibility with renewable feedstocks aligns with global efforts to reduce reliance on fossil fuel-derived chemicals.

In conclusion, 1-(3-Ethylpyrrolidin-3-yl)propan-1-one, or CAS No. 1593429-54-9, is a versatile compound with diverse applications across multiple disciplines. Its structural features and reactivity make it an invaluable tool in modern chemical research and development.